Cas no 1353945-33-1 (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid)

• Product Name: 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid
• CAS No: 1353945-33-1
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 2091122
• PubChem ID: 66569999
• Update Time: 2025-04-21

1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylic acid
• 1-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)piperidine-2-carboxylic acid
• AKOS024463471
• 1353945-33-1
• DB-311157
• 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidine-2-carboxylicacid
• G80982
• 1-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidine-2-carboxylic acid
• 1-[6-ETHOXY-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PIPERIDINE-2-CARBOXYLIC ACID

• MDL： MFCD21098736
• Inchi： 1S/C13H19N3O3S/c1-3-19-11-8-10(14-13(15-11)20-2)16-7-5-4-6-9(16)12(17)18/h8-9H,3-7H2,1-2H3,(H,17,18)
• InChI Key： REVPQQXCUYHEEV-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCCCC1C(=O)O)OCC

Computed Properties

• Exact Mass: 297.11471265g/mol
• Monoisotopic Mass: 297.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives